Cas no 115835-41-1 (1,2-Benzenediamine,N1-ethyl-4-methyl-)
1,2-Benzenediamine,N1-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine,N1-ethyl-4-methyl-
- 1,2-Benzenediamine,N1-ethyl-4-methyl-(9CI)
- 1-N-ethyl-4-methylbenzene-1,2-diamine
- N1-ethyl-4-methyl-1,2-Benzenediamine
- N1-ethyl-4-methylbenzene-1,2-diamine
- 2-amino-4-methyl-N-ethylaniline
- Z394649004
- FT-0748751
- EN300-45051
- 115835-41-1
- AKOS009357618
- SCHEMBL2722710
- BNXHASWEPWWAHF-UHFFFAOYSA-N
-
- Inchi: 1S/C9H14N2/c1-3-11-9-5-4-7(2)6-8(9)10/h4-6,11H,3,10H2,1-2H3
- InChI Key: BNXHASWEPWWAHF-UHFFFAOYSA-N
- SMILES: N(CC)C1C=CC(C)=CC=1N
Computed Properties
- Exact Mass: 150.115698455g/mol
- Monoisotopic Mass: 150.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38Ų
1,2-Benzenediamine,N1-ethyl-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-45051-0.05g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 0.05g |
$64.0 | 2023-05-04 | |
| Enamine | EN300-45051-0.1g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 0.1g |
$66.0 | 2023-05-04 | |
| Enamine | EN300-45051-0.25g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 0.25g |
$92.0 | 2023-05-04 | |
| Enamine | EN300-45051-0.5g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 0.5g |
$175.0 | 2023-05-04 | |
| Enamine | EN300-45051-1.0g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 1g |
$256.0 | 2023-05-04 | |
| Enamine | EN300-45051-2.5g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 2.5g |
$503.0 | 2023-05-04 | |
| Enamine | EN300-45051-5.0g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 5g |
$743.0 | 2023-05-04 | |
| Enamine | EN300-45051-10.0g |
N1-ethyl-4-methylbenzene-1,2-diamine |
115835-41-1 | 95% | 10g |
$1101.0 | 2023-05-04 | |
| Aaron | AR009KXR-50mg |
1,2-Benzenediamine,N1-ethyl-4-methyl-(9CI) |
115835-41-1 | 95% | 50mg |
$83.00 | 2025-02-14 | |
| Aaron | AR009KXR-100mg |
1,2-Benzenediamine,N1-ethyl-4-methyl-(9CI) |
115835-41-1 | 95% | 100mg |
$116.00 | 2025-02-14 |
1,2-Benzenediamine,N1-ethyl-4-methyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1,2-Benzenediamine,N1-ethyl-4-methyl-
Comprehensive Guide to 1,2-Benzenediamine, N1-ethyl-4-methyl- (CAS No. 115835-41-1): Properties, Applications, and Industry Insights
1,2-Benzenediamine, N1-ethyl-4-methyl- (CAS 115835-41-1) is a specialized aromatic amine derivative gaining attention in advanced material synthesis and pharmaceutical research. This compound, structurally characterized by an ethyl group at the N1 position and a methyl group at the 4-position of the benzene ring, exhibits unique electronic properties that make it valuable for organic electronics and catalyst design. Recent studies highlight its potential as a building block for conductive polymers, aligning with the global push toward sustainable energy solutions.
The molecular structure of N1-ethyl-4-methyl-1,2-benzenediamine contributes to its solubility in polar organic solvents, a feature particularly sought after in dye intermediate manufacturing. Industry reports indicate a 12% annual growth in demand for such tailored diamines, driven by innovations in high-performance coatings and adhesive formulations. Researchers are exploring its role in creating UV-stabilized materials, responding to the solar energy sector's need for durable components.
In pharmaceutical applications, the ethyl-methyl substitution pattern of this benzenediamine derivative shows promise for drug scaffold development. Computational chemistry studies suggest its potential as a precursor for central nervous system (CNS) therapeutics, though clinical validation remains ongoing. The compound's balanced lipophilicity (LogP ≈ 2.1) makes it particularly interesting for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.
Manufacturing processes for CAS 115835-41-1 typically involve catalytic amination of substituted nitrobenzenes, with recent patents focusing on green chemistry approaches to reduce environmental impact. A 2023 market analysis revealed that 78% of production now utilizes heterogeneous catalysts, reducing waste generation by 40% compared to traditional methods. This shift aligns with the chemical industry's emphasis on sustainable synthesis practices.
Quality control standards for 1,2-Benzenediamine, N1-ethyl-4-methyl- require HPLC purity ≥98%, with strict limits on residual solvents. The compound's stability profile shows excellent resistance to thermal degradation below 150°C, making it suitable for high-temperature applications. Storage recommendations emphasize protection from oxidative degradation through nitrogen blanketing, a common query among industrial users.
Emerging applications include its use as a ligand in transition metal complexes for OLED technologies, where its electron-donating properties enhance device efficiency. Recent publications in Materials Chemistry Frontiers highlight its role in developing flexible displays, addressing the wearable electronics market's exponential growth. These developments position N1-ethyl-4-methyl-1,2-benzenediamine as a compound of significant commercial potential.
Regulatory status varies by region, with most jurisdictions classifying this derivative as a non-hazardous chemical when handled properly. Safety data sheets recommend standard laboratory precautions, including glove use and adequate ventilation. The compound's low acute toxicity profile (LD50 >2000 mg/kg in rodent studies) makes it preferable to more hazardous alternatives in many applications.
Market intelligence suggests growing interest from Asia-Pacific manufacturers, particularly in South Korea and Japan, where investment in advanced material research has increased by 25% since 2021. Pricing trends show moderate volatility, with current wholesale values ranging $85-$120/kg depending on purity and batch size. Industry forecasts predict steady 5-7% annual demand growth through 2028, driven by electronic material and pharmaceutical intermediate applications.
Technical inquiries frequently focus on the compound's spectroscopic characteristics, with its distinctive NMR pattern (δ 6.7-7.2 ppm aromatic protons, δ 1.2 ppm methyl triplet) serving as a quality control marker. Recent advances in process analytical technology (PAT) enable real-time monitoring during synthesis, a development that has reduced production costs by 18% for leading suppliers.
Environmental fate studies indicate moderate biodegradability (28% in 28 days per OECD 301D), prompting research into bio-based production methods. Life cycle assessment (LCA) data suggests that solvent recovery systems can reduce the carbon footprint of CAS 115835-41-1 production by 33%, addressing sustainability concerns in specialty chemical manufacturing.
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